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For Researchers, Scientists, and Drug Development Professionals

Introduction
Endothall, a dicarboxylic acid herbicide, has been utilized for decades in both terrestrial and

aquatic environments for the control of a wide range of weeds.[1][2] Its primary mode of action

involves the inhibition of protein phosphatase 2A (PP2A), a crucial enzyme in cellular signaling,

leading to a cascade of downstream effects that result in plant cell death.[3][4] This technical

guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and multifaceted mechanism of action of Endothall, intended for researchers,

scientists, and professionals in drug development.

Chemical Structure and Identification
Endothall is chemically known as 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[5] Its

structure consists of a bridged bicyclic ether with two adjacent carboxylic acid groups. This

unique structure is central to its biological activity.

Table 1: Chemical Identifiers for Endothall
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Identifier Value

IUPAC Name
7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic

acid

CAS Number 145-73-3

Molecular Formula C₈H₁₀O₅

InChI Key GXEKYRXVRROBEV-UHFFFAOYSA-N

SMILES C1C2CC(C1O2)C(=O)O)C(=O)O

Physicochemical Properties
The physicochemical properties of Endothall influence its environmental fate, bioavailability,

and interaction with biological systems. It is a white, odorless crystalline solid.

Table 2: Physicochemical Properties of Endothall

Property Value

Molecular Weight 186.16 g/mol

Melting Point 144 °C (decomposes)

Water Solubility 100 g/L at 20 °C

logP (Octanol-Water Partition Coefficient) -0.5 to 1.91 (for the acid form)

Vapor Pressure 1.57 x 10⁻¹⁰ mm Hg at 24 °C

pKa₁ 3.4

pKa₂ 6.7

Mechanism of Action
Endothall's primary mechanism of action is the potent and selective inhibition of protein

phosphatase 2A (PP2A), a key serine/threonine phosphatase involved in a myriad of cellular
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processes. However, its phytotoxicity is also attributed to its effects on other cellular functions,

including protein and lipid synthesis, and the disruption of cell membrane integrity.

Inhibition of Protein Phosphatase 2A (PP2A)
PP2A is a crucial regulator of cell cycle progression, signal transduction, and vesicle trafficking.

By inhibiting PP2A, Endothall disrupts the dephosphorylation of numerous substrate proteins,

leading to a hyperphosphorylated state and subsequent cellular dysfunction.

Table 3: Inhibitory Activity of Endothall against Protein Phosphatases

Enzyme Target IC₅₀

Protein Phosphatase 2A (PP2A) 90 nM

Protein Phosphatase 1 (PP1) >10,000 nM

Note: IC₅₀ values can vary depending on the specific assay conditions and the form of

Endothall used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Protein Phosphatase 2A in the Regulatory Network Underlying Biotic Stress
Resistance in Plants [frontiersin.org]

2. noaa.gov [noaa.gov]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

5. noaa.gov [noaa.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Endothall]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800283#chemical-structure-and-properties-of-
endothall]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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